Cas no 17670-06-3 (Delphinidin 3,5-Diglucoside)

Delphinidin 3,5-Diglucoside is an anthocyanin pigment belonging to the flavonoid class, characterized by its two glucose moieties attached to the delphinidin aglycone. This compound exhibits strong antioxidant properties due to its ability to scavenge free radicals and chelate metal ions. It is commonly found in pigmented fruits and flowers, contributing to their vibrant blue-red hues. Its stability in aqueous solutions and potential health benefits, such as anti-inflammatory and cardioprotective effects, make it valuable for research in nutraceuticals and functional foods. The diglucoside structure enhances its solubility compared to monoglucosides, facilitating applications in both academic and industrial settings. Analytical standards of this compound are used for quantification and quality control in natural product studies.
Delphinidin 3,5-Diglucoside structure
Delphinidin 3,5-Diglucoside structure
Product Name:Delphinidin 3,5-Diglucoside
CAS No:17670-06-3
MF:C27H31ClO17
MW:662.977849245071
MDL:MFCD01632713
CID:141508
PubChem ID:10100905
Update Time:2025-11-02

Delphinidin 3,5-Diglucoside Chemical and Physical Properties

Names and Identifiers

    • 1-Benzopyrylium,3,5-bis(b-D-glucopyranosyloxy)-7-hydroxy-2-(3,4,5-trihydroxyphenyl)-,chloride (1:1)
    • Delphinidin-3,5-O-diglucoside chloride
    • 1-Benzopyrylium,3,5-bis(b-D-glucopyranosyloxy)-7-hydroxy-2-(3,4,5-trihydroxyphenyl)-,chloride ...
    • 2-(hydroxymethyl)-6-[7-hydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-(3,4,5-trihydroxyphenyl)chromenylium-5-yl]oxyoxane-3,4,5-triol,chloride
    • Delphin chloride
    • DELPHINIDIN-3,5-DIGLUCOSIDE CHLORIDE(DELPHIN CHLORIDE)(SH)
    • 2-(hydroxymethyl)-6-[7-hydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-(3,4,5-trihydroxyphenyl)chromenylium-5-yl]oxyoxane-3,4,5-triol
    • delphinidin 3,5 diglucoside
    • Awobanin A chloride
    • Diglucosyl-3,5-delphinidin chloride
    • 3,5-Bis(beta-D-glucopyranosyloxy)-7-hydroxy-2-(3,4,5-trihydroxyphenyl)-1-benzopyrylium chloride
    • Hyacin
    • DELPHIN
    • Aurobanin A
    • Natural blue 3
    • Delphinidin 3,5-diglucoside
    • DELPHINIDIN 3,5-DI-O-GLUCOSIDE
    • Delphinidin 3,5-diglucoside chloride
    • DTXSID90557790
    • 1ST157005
    • (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[7-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-(3,4,5-trihydroxyphenyl)chromenylium-5-yl]oxyoxane-3,4,5-triol;chloride
    • SCHEMBL318114
    • CS-0092609
    • 17670-06-3
    • FS-7534
    • Delphinidin 3,5-di-O-beta-D-glucopyranoside
    • AKOS040763597
    • HY-125649
    • Delphinidin 3,5-diglucoside chloride, HPLC
    • Delphinidin 3,5-Diglucoside (90%)
    • MFCD01632713
    • DA-52425
    • Delphinidin 3,5-Diglucoside
    • MDL: MFCD01632713
    • Inchi: 1S/C27H30O17.ClH/c28-6-16-19(34)21(36)23(38)26(43-16)41-14-4-9(30)3-13-10(14)5-15(25(40-13)8-1-11(31)18(33)12(32)2-8)42-27-24(39)22(37)20(35)17(7-29)44-27;/h1-5,16-17,19-24,26-29,34-39H,6-7H2,(H3-,30,31,32,33);1H/t16-,17-,19-,20-,21+,22+,23-,24-,26-,27-;/m1./s1
    • InChI Key: HKHQPWJHAKAMGC-LYQFWTOWSA-N
    • SMILES: [Cl-].O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(C2C=C(C(=C(C=2)O)O)O)=[O+]C2C=C(C=C(C=2C=1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

  • Exact Mass: 662.12500
  • Monoisotopic Mass: 662.1249772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 7
  • Complexity: 919
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.273
  • Topological Polar Surface Area: 281Ų

Experimental Properties

  • Color/Form: Powder
  • Density: g/cm3
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 292.82000
  • LogP: -5.43530
  • Vapor Pressure: No data available

Delphinidin 3,5-Diglucoside Security Information

Delphinidin 3,5-Diglucoside Pricemore >>

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Additional information on Delphinidin 3,5-Diglucoside

Exploring Delphinidin 3,5-Diglucoside (CAS No. 17670-06-3): A Deep Dive into Its Properties and Applications

Delphinidin 3,5-Diglucoside (CAS No. 17670-06-3) is a naturally occurring anthocyanin, a class of pigments responsible for the vibrant colors in many fruits, vegetables, and flowers. This compound, specifically a diglucoside derivative of delphinidin, has garnered significant attention due to its potential health benefits and applications in the food, cosmetic, and nutraceutical industries. With the growing consumer interest in natural antioxidants and plant-based bioactive compounds, Delphinidin 3,5-Diglucoside stands out as a promising candidate for research and commercial use.

The chemical structure of Delphinidin 3,5-Diglucoside consists of a delphinidin aglycone core bonded to two glucose molecules at the 3 and 5 positions. This structural configuration enhances its solubility in water, making it more bioavailable compared to its aglycone counterpart. The compound is commonly found in berries such as blueberries, blackberries, and elderberries, which are often touted as "superfoods" due to their high antioxidant content. As consumers increasingly seek out natural health supplements and functional foods, the demand for anthocyanins like Delphinidin 3,5-Diglucoside continues to rise.

One of the most compelling aspects of Delphinidin 3,5-Diglucoside is its potent antioxidant activity. Research suggests that this compound can neutralize free radicals, reducing oxidative stress and potentially lowering the risk of chronic diseases such as cardiovascular disorders and certain cancers. These properties align with the current trend of preventive healthcare, where consumers prioritize ingredients that support long-term wellness. Additionally, the compound's anti-inflammatory effects have sparked interest in its potential use in skincare products, particularly those targeting aging and environmental damage.

In the food industry, Delphinidin 3,5-Diglucoside serves as a natural colorant, offering a stable and vibrant hue to products like beverages, yogurts, and confectionery. With the global shift toward clean-label ingredients, manufacturers are increasingly replacing synthetic dyes with plant-derived alternatives. This trend has positioned Delphinidin 3,5-Diglucoside as a valuable ingredient for product development. Furthermore, its potential to enhance the nutritional profile of foods makes it a favorite among health-conscious consumers.

The nutraceutical sector has also embraced Delphinidin 3,5-Diglucoside for its purported health benefits. Studies indicate that this anthocyanin may support cognitive function, improve vision, and enhance metabolic health. These findings resonate with the growing market for brain-boosting supplements and products targeting age-related health concerns. As scientific research continues to uncover the mechanisms behind these benefits, the commercial potential of Delphinidin 3,5-Diglucoside is expected to expand further.

From a market perspective, the demand for Delphinidin 3,5-Diglucoside is driven by several factors, including the rising popularity of plant-based diets and the increasing awareness of the role of antioxidants in health. Companies specializing in botanical extracts and natural ingredients are actively exploring scalable production methods to meet this demand. Innovations in extraction and purification technologies are making it easier to obtain high-purity Delphinidin 3,5-Diglucoside, ensuring consistent quality for industrial applications.

In conclusion, Delphinidin 3,5-Diglucoside (CAS No. 17670-06-3) is a multifaceted compound with significant potential across multiple industries. Its antioxidant, anti-inflammatory, and coloring properties make it a versatile ingredient for food, cosmetics, and nutraceuticals. As consumer preferences continue to shift toward natural and functional ingredients, the relevance of Delphinidin 3,5-Diglucoside is likely to grow. Ongoing research and technological advancements will further unlock its applications, solidifying its position as a key player in the market for bioactive plant compounds.

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